Cas no 72887-20-8 (Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, trans-)

• Product Name: Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, trans-
• CAS No: 72887-20-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 543308
• PubChem ID: 12555922
• Update Time: 2025-04-19

Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 2-methoxy-, methyl ester, trans-
• 72887-20-8
• DTXSID60502393
• Methyl 3-[(1S,2R)-2-methoxycyclohexyl]propanoate

• Inchi： 1S/C11H20O3/c1-13-10-6-4-3-5-9(10)7-8-11(12)14-2/h9-10H,3-8H2,1-2H3/t9-,10+/m0/s1
• InChI Key： FIVGNUMMSHPWHT-VHSXEESVSA-N
• SMILES： O(C)[C@@H]1CCCC[C@H]1CCC(=O)OC

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53